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Compound of Interest

Compound Name: 3-Hydroxy-2-methoxybenzoic acid

Cat. No.: B1340367

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current knowledge regarding
the safety and toxicity profile of 2-hydroxy-3-methoxybenzoic acid (also known as 3-
methoxysalicylic acid or o-vanillic acid). While extensive quantitative toxicological data remains
limited in publicly accessible literature, this document synthesizes available hazard information,
details from a key study on its anti-allergic properties, and relevant experimental protocols. A
significant focus is placed on its mechanism of action in modulating mast cell-mediated allergic
reactions through the FceRI signaling pathway, which is visually represented. This guide is
intended to serve as a foundational resource for researchers and professionals in drug
development, highlighting both what is known and the existing data gaps in the safety
assessment of this compound.

Chemical and Physical Properties

2-Hydroxy-3-methoxybenzoic acid is a benzoic acid derivative. It is recognized as a metabolite
found in various organisms.[1]
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Property Value Source
3-Methoxysalicylic acid, o-

Synonyms o ] [1]
Vanillic acid

Molecular Formula CsHsOa4 [1]

Molecular Weight 168.15 g/mol [1]

CAS Number 877-22-5 [1]

White to cream to yellow to ] S
Appearance Thermo Fisher Scientific
brown powder

Melting Point 151°C to 152°C Fisher Scientific

Toxicological Data

A comprehensive review of available literature reveals a notable scarcity of quantitative
toxicological data for 2-hydroxy-3-methoxybenzoic acid. Specific values for acute toxicity (e.g.,
LD50), repeat-dose toxicity (e.g., NOAEL), carcinogenicity, and reproductive toxicity have not
been identified in the public domain. However, hazard classifications from safety data sheets
(SDS) and related studies on isomers provide some insight into its potential toxicological
profile.

Acute Toxicity

No specific oral, dermal, or inhalation LD50 values for 2-hydroxy-3-methoxybenzoic acid are
available.

Skin and Eye Irritation

Based on Globally Harmonized System (GHS) classifications from multiple sources, 2-hydroxy-
3-methoxybenzoic acid is considered an irritant.
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Hazard Classification Source
Skin Irritation Causes skin irritation (H315) [1]
o Causes serious eye irritation
Eye Irritation [1]
(H319)

) o May cause respiratory irritation
Respiratory Irritation [1]
(H335)

Genotoxicity

Direct mutagenicity studies, such as the Ames test, for 2-hydroxy-3-methoxybenzoic acid are
not readily available. However, a study on vanillic acid isomers suggested that o-vanillic acid
(2-hydroxy-3-methoxybenzoic acid) exhibited the highest toxicity and protein degradation
potential in E. coli biosensor strains among the tested isomers.[2][3] Another study on vanillic
acid (4-hydroxy-3-methoxybenzoic acid) showed it could prevent oxidative DNA damage at low
doses, but high doses had genotoxic effects.[4]

In Vitro Cytotoxicity

A study investigating the biological effects of vanillic acid and its isomers reported that o-vanillic
acid was the most cytotoxic compound among the isomers tested on model cell lines.[5]

Experimental Protocols
Assessment of Skin and Eye Irritation

The classification of 2-hydroxy-3-methoxybenzoic acid as a skin and eye irritant is likely based
on standardized testing protocols such as those outlined by the Organisation for Economic Co-
operation and Development (OECD).

Experimental Workflow for In Vitro Skin Irritation Testing (based on OECD TG 439)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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